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Introduction

In the landscape of modern chemical research and pharmaceutical development, the precise
identification and characterization of molecular entities are paramount. Small organic
molecules, such as 3-(2-Hydroxyethoxy)phenol, often serve as critical building blocks or lead
compounds in the synthesis of complex chemical matter and active pharmaceutical ingredients
(APIs). The utility of such a compound is intrinsically linked to our ability to define its structure,
understand its physicochemical properties, and develop robust methods for its synthesis and

analysis.

This guide provides an in-depth technical overview of 3-(2-Hydroxyethoxy)phenol, a
difunctional aromatic compound featuring both a phenolic hydroxyl group and a primary alcohol
connected via an ether linkage. We will move beyond a simple data sheet to explore the
foundational chemical identifiers—SMILES and InChlKey—explaining their derivation and
significance in cheminformatics. Furthermore, this document details a plausible synthetic
pathway, analytical validation protocols, potential research applications, and essential safety
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considerations, offering a holistic resource for researchers, chemists, and professionals in the
field of drug development.

Chemical Identity and Molecular Structure

The unambiguous identification of a chemical compound is the bedrock of reproducible
science. For 3-(2-Hydroxyethoxy)phenol, several standardized identifiers are used globally to
represent its molecular structure in both human-readable and machine-readable formats.

Key Identifiers

The fundamental identifiers for 3-(2-Hydroxyethoxy)phenol are summarized below, sourced
from comprehensive databases such as PubChem and the U.S. Environmental Protection
Agency (EPA).[1][2]

Identifier Value Source

IUPAC Name 3-(2-Hydroxyethoxy)phenol U.S. EPA[2]
CAS Number 49650-88-6 U.S. EPA[2]
Molecular Formula CsH1003 PubChem[1]
Molecular Weight 154.17 g/mol U.S. EPA[2]
SMILES C1=CC(=CC(=C1)0OCCO0)O PubChem([1]

InChl=1S/C8H1003/c9-4-5-11-

InChl 8-3-1-2-7(10)6-8/h1-3,6,9- PubChem[1]
10H,4-5H2
KKOWMCYVIXBCGE-

InChiKey PubChem[1]

UHFFFAOYSA-N

Understanding SMILES and InChl

SMILES (Simplified Molecular-Input Line-Entry System) and InChl (International Chemical
Identifier) are line notations that encode a molecule's structure.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b041959/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-2-hydroxyethoxy-phenol-structure-properties-and-applications
https://www.benchchem.com/product/b041959/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-2-hydroxyethoxy-phenol-structure-properties-and-applications
https://pubchemlite.lcsb.uni.lu/e/compound/152273
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/287904
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/287904
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/287904
https://pubchemlite.lcsb.uni.lu/e/compound/152273
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/287904
https://pubchemlite.lcsb.uni.lu/e/compound/152273
https://pubchemlite.lcsb.uni.lu/e/compound/152273
https://pubchemlite.lcsb.uni.lu/e/compound/152273
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e SMILES: Represents the molecular graph as a string of characters. For 3-(2-
Hydroxyethoxy)phenol, C1=CC(=CC(=C1)OCCO)O0, the notation describes a benzene ring
(C1=CC=CC=C1) with two substituents: an ethylene glycol ether (OCCO) and a hydroxyl
group (O). The parentheses denote branching from the aromatic ring.

e InChlKey: A fixed-length (27-character) hash of the full InChl string.[3] The InChliKey,
KKOWMCYVIXBCGE-UHFFFAOYSA-N, serves as a unique digital fingerprint for the
molecule, ideal for database indexing and web searches without ambiguity.[1]

The relationship between the 2D structure and these key identifiers is crucial for
cheminformatics, enabling efficient database searching, substructure analysis, and property
prediction.

Molecular Structure

3-(2-Hydroxyethoxy)phenol
(2D Structure)

Encoding
\J
SMILES InChiKey
C1=CC(=CC(=C1)0CC0O)O KKOWMCYVIXBCGE-UHFFFAOYSA-N
Standardization Hashing

InChl
INChl=1S/C8H1003/c...

Click to download full resolution via product page
Caption: Derivation of chemical identifiers from the molecular structure.

Physicochemical Properties

The physical and chemical properties of 3-(2-Hydroxyethoxy)phenol dictate its behavior in
various experimental settings, from reaction conditions to biological assays.
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Property Value Notes and Source

Predicted value from mass

Monoisotopic Mass 154.06299 Da
spectrometry data.[1]
A measure of lipophilicity;
XlogP (predicted) 0.9 indicates moderate water
solubility.[1]
From the two hydroxyl (-OH)
Hydrogen Bond Donors 2
groups.
Hydrogen Bond Acceptors 3 From the three oxygen atoms.
Guidechem, for the isomeric 2-
Boiling Point (Predicted) 300.7 °C at 760 mmHg (2-hydroxyethoxy)phenol,
suggests a similar range.[4]
Value for the isomeric 4-(2-
hydroxyethoxy)phenol; the 3-
Melting Point 87-88 °C Y Y P

isomer is expected to have a

similar melting point.[5]

Synthesis and Purification Protocol

While numerous methods exist for synthesizing phenols and their derivatives, a common and
reliable approach for preparing 3-(2-Hydroxyethoxy)phenol is the Williamson ether synthesis,
starting from resorcinol (1,3-dihydroxybenzene).[6]

Synthetic Rationale

The strategy involves the selective mono-alkylation of resorcinol. Using a slight excess of
resorcinol and carefully controlling the stoichiometry of the base and alkylating agent can favor
the formation of the mono-substituted product over the di-substituted byproduct. 2-
Bromoethanol is chosen as the alkylating agent for its commercial availability and appropriate
reactivity. A polar aprotic solvent like DMF facilitates the SN2 reaction.

Step-by-Step Synthesis Protocol
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e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add resorcinol (1.1 g, 10 mmol) and anhydrous potassium carbonate (1.52
g, 11 mmol).

e Solvent Addition: Add 50 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

» Alkylation: While stirring vigorously, add 2-bromoethanol (0.71 mL, 10 mmol) dropwise to the
suspension at room temperature.

e Reaction: Heat the reaction mixture to 80°C and maintain for 12-16 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate
and hexanes.

o Workup: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts. Dilute the filtrate with 100 mL of water and extract with ethyl
acetate (3 x 50 mL).

 Purification: Combine the organic layers, wash with brine (2 x 30 mL), and dry over
anhydrous sodium sulfate. Concentrate the solution under reduced pressure to yield the
crude product.

o Chromatography: Purify the crude residue by column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes (e.g., 20% to 50%) to isolate the pure 3-(2-
Hydroxyethoxy)phenol.

Analytical Validation and Quality Control

Ensuring the identity and purity of the synthesized compound is a critical, self-validating step. A
combination of chromatographic and spectroscopic techniques should be employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is an excellent method for determining the purity of the final product.[7]
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).

» Mobile Phase: A gradient of acetonitrile in water (both with 0.1% formic acid).
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e Flow Rate: 1.0 mL/min.
e Detection: UV detection at 210 nm and 246 nm.[7]

o Expected Outcome: A single major peak corresponding to the product, with purity typically
>98%.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. Using electrospray
ionization (ESI), the expected ions would be:

e [M+H]*: m/z 155.0703
e [M+Na]*: m/z 177.0522

e [M-H]~: m/z 153.0557[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides definitive structural confirmation by mapping the hydrogen (*H) and carbon (*3C)
atoms in the molecule. The expected spectra would show characteristic peaks for the aromatic
protons, the methylene protons of the ethoxy chain, and the distinct carbon environments.
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Caption: Workflow for synthesis, purification, and analytical validation.

Applications in Research and Drug Development

Phenolic compounds are a cornerstone of medicinal chemistry due to their wide range of
biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[8][9]
3-(2-Hydroxyethoxy)phenol, with its dual functional handles, presents several opportunities in
drug discovery and materials science.
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» Scaffold for Drug Discovery: The phenolic hydroxyl group can be a key pharmacophoric
feature for interacting with biological targets or can be further functionalized. The primary
alcohol offers a site for attaching linkers, solubilizing groups, or other pharmacophores to
build more complex molecules. The m-aryloxy phenol core is found in compounds developed
as pharmacological tools and potential clinical candidates for various conditions.[10]

e Intermediate in Chemical Synthesis: It serves as a versatile intermediate. For instance, the
phenolic group can be used in reactions like the synthesis of aryl ethers or esters, while the
primary alcohol can be oxidized to an aldehyde or carboxylic acid, or converted to other
functional groups.[11]

o Antioxidant Properties: Like many phenols, it is expected to exhibit antioxidant activity by
scavenging free radicals. This property is relevant for developing treatments for conditions
associated with oxidative stress.[9]

o Material Science: The presence of two hydroxyl groups allows it to act as a monomer or
cross-linking agent in the synthesis of polyesters, polyethers, and resins.[5]

Safety and Handling

Based on safety data for related phenolic compounds, 3-(2-Hydroxyethoxy)phenol should be
handled with appropriate care.

o GHS Hazard Classification: While specific data for the 3-isomer is limited, related isomers
are classified as causing skin irritation, serious eye irritation, and potential respiratory
irritation.[12][13] More hazardous phenols can be toxic if swallowed, in contact with skin, or if
inhaled.

e Handling Precautions: Use only in a well-ventilated area, preferably a chemical fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and chemical-resistant gloves.[14]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.
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Conclusion

3-(2-Hydroxyethoxy)phenol is a valuable chemical entity defined by its unique molecular
identifiers: SMILES C1=CC(=CC(=C1)OCCO)O and InChlKey KKOWMCYVIXBCGE-
UHFFFAOYSA-N. These identifiers are fundamental tools in the digital age of chemistry,
enabling precise communication and data mining. This guide has provided a comprehensive
overview of its chemical identity, properties, a robust protocol for its synthesis, and methods for
its analytical validation. Its structural features—a reactive phenol and a versatile primary
alcohol—make it a promising scaffold for applications in drug discovery, chemical synthesis,
and material science. Adherence to proper safety protocols is essential when handling this and
related compounds. This document serves as a foundational resource for scientists and
researchers looking to leverage the potential of 3-(2-Hydroxyethoxy)phenol in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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